Tert-butyl 2-hydroxy-2-methylpropanoate
Overview
Description
Tert-butyl 2-hydroxy-2-methylpropanoate is a chemical compound with the molecular formula (CH3)2C(OH)COOC(CH3)3 . It is also known as tert-butyl 2-methylpropanoate .
Molecular Structure Analysis
The molecular structure of Tert-butyl 2-hydroxy-2-methylpropanoate consists of a central carbon atom bonded to an oxygen atom (forming a hydroxyl group), a carbonyl group, and two methyl groups. The carbonyl group is further bonded to an oxygen atom, which is connected to a tert-butyl group .Scientific Research Applications
Organic Synthesis
TBHMP is a versatile reagent in organic synthesis. Its structure, containing both hydroxyl and ester functional groups, allows it to participate in various chemical reactions. It can act as an esterification agent for carboxylic acids or as a protecting group for alcohols during synthesis pathways. The tert-butyl group provides steric hindrance, which can be beneficial for selective reactions .
Polymer Chemistry
In polymer chemistry, TBHMP serves as a monomer for creating polymers with specific properties. Its ability to form polymers with varying degrees of rigidity and flexibility makes it valuable for developing new materials with desired mechanical characteristics. It’s particularly useful in synthesizing polyesters and polyurethanes .
Medicinal Chemistry
TBHMP is used in medicinal chemistry for drug design and synthesis. It’s a building block for creating ester prodrugs, which can improve the bioavailability of therapeutic agents. By modifying the drug’s hydrophobicity, TBHMP derivatives can enhance membrane permeability and metabolic stability.
Analytical Chemistry
In analytical chemistry, TBHMP can be used as a derivatization agent for the analysis of various compounds by gas chromatography (GC) or mass spectrometry (MS). It helps in increasing the volatility and stability of the analytes, providing more accurate and reliable results .
Material Science
TBHMP finds applications in material science, particularly in the development of coatings and adhesives. Its chemical structure allows it to crosslink with other compounds, forming durable and resistant materials suitable for industrial applications .
Catalysis
TBHMP can act as a ligand in catalysis, coordinating with metal ions to form complexes. These complexes can be used as catalysts in various chemical reactions, including polymerizations and organic transformations. The tert-butyl group in TBHMP can influence the catalytic activity by altering the electronic and steric environment around the metal center .
Safety and Hazards
properties
IUPAC Name |
tert-butyl 2-hydroxy-2-methylpropanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H16O3/c1-7(2,3)11-6(9)8(4,5)10/h10H,1-5H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LYFHIDOIJPOKKR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)C(C)(C)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00957666 |
Source
|
| Record name | tert-Butyl 2-hydroxy-2-methylpropanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00957666 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
160.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Tert-butyl 2-hydroxy-2-methylpropanoate | |
CAS RN |
36293-63-7 |
Source
|
| Record name | Propanoic acid, 2-hydroxy-2-methyl-, 1,1-dimethylethyl ester | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=36293-63-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | tert-Butyl 2-hydroxyisobutyrate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0036293637 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | tert-Butyl 2-hydroxy-2-methylpropanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00957666 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | tert-butyl 2-hydroxyisobutyrate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.048.124 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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